Cas no 13803-49-1 (2-(5-nitrofuran-2-yl)-2-oxoacetic acid)

• Product Name: 2-(5-nitrofuran-2-yl)-2-oxoacetic acid
• CAS No: 13803-49-1
• MF: C₆H₃NO₆
• MW: 185.091121912003
• CID: 6411425
• PubChem ID: 21435174
• Update Time: 2025-11-02

2-(5-nitrofuran-2-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-nitrofuran-2-yl)-2-oxoacetic acid
• 13803-49-1
• SCHEMBL11689214
• 5-nitro-2-furylglyoxylic acid
• EN300-1835113

• Inchi： 1S/C6H3NO6/c8-5(6(9)10)3-1-2-4(13-3)7(11)12/h1-2H,(H,9,10)
• InChI Key： VADPYQBSAUIOES-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(C(=O)O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.99603682g/mol
• Monoisotopic Mass: 184.99603682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans

Additional information on 2-(5-nitrofuran-2-yl)-2-oxoacetic acid

Comprehensive Guide to 2-(5-nitrofuran-2-yl)-2-oxoacetic acid (CAS No. 13803-49-1): Properties, Applications, and Market Insights

2-(5-nitrofuran-2-yl)-2-oxoacetic acid (CAS No. 13803-49-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrofuran derivative is characterized by its unique molecular structure, combining a nitrofuran moiety with an oxoacetic acid group. Its chemical formula is C₆H₃NO₆, and it exhibits a molecular weight of 185.09 g/mol. The compound is typically a yellow to light brown crystalline powder, soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and slightly soluble in water.

The nitrofuran backbone in 2-(5-nitrofuran-2-yl)-2-oxoacetic acid is known for its bioactive properties, making this compound a subject of interest in medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of antimicrobial and antiparasitic agents. The presence of the oxoacetic acid group further enhances its reactivity, allowing for diverse chemical modifications. This dual functionality positions the compound as a valuable building block in drug discovery and fine chemical synthesis.

In recent years, the demand for 2-(5-nitrofuran-2-yl)-2-oxoacetic acid has increased due to its applications in developing novel therapeutic agents. The global pharmaceutical industry's focus on combating antibiotic-resistant pathogens has spurred interest in nitrofuran derivatives as potential solutions. Additionally, the compound's role in organic synthesis has made it a staple in academic and industrial laboratories. Its versatility is evident in its use for creating heterocyclic compounds, which are pivotal in agrochemicals and material science.

From a market perspective, 2-(5-nitrofuran-2-yl)-2-oxoacetic acid is primarily supplied by specialized chemical manufacturers catering to research and development sectors. The compound's pricing is influenced by factors such as purity, batch size, and regional demand. With the rise of green chemistry initiatives, suppliers are also exploring sustainable production methods to minimize environmental impact. This aligns with the broader industry trend toward eco-friendly and efficient synthetic pathways.

One of the most frequently asked questions about 2-(5-nitrofuran-2-yl)-2-oxoacetic acid pertains to its stability and storage conditions. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to prevent degradation. Researchers often inquire about its spectral data, including NMR and IR spectra, which are essential for characterization and quality control. Another common query involves its reactivity with other functional groups, particularly in multicomponent reactions.

The future of 2-(5-nitrofuran-2-yl)-2-oxoacetic acid looks promising, with ongoing studies investigating its potential in new therapeutic areas. Its compatibility with modern synthetic techniques, such as microwave-assisted and flow chemistry, further enhances its appeal. As the scientific community continues to explore innovative applications, this compound is poised to remain a key player in advanced chemical research and development.